Diflunisal Acyl Glucuronide
Diflunisal Acyl Glucuronide
A major metabolite of diflunisal
Brand Name:
Vulcanchem
CAS No.:
58446-30-3
VCID:
VC0195867
InChI:
InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(22)10(5-7)18(28)30-19-15(25)13(23)14(24)16(29-19)17(26)27/h1-6,13-16,19,22-25H,(H,26,27)/t13-,14-,15+,16-,19-/m0/s1
SMILES:
C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
Molecular Formula:
C19H16F2O9
Molecular Weight:
426.3 g/mol
Diflunisal Acyl Glucuronide
CAS No.: 58446-30-3
Impurities
VCID: VC0195867
Molecular Formula: C19H16F2O9
Molecular Weight: 426.3 g/mol
Purity: > 95%
| CAS No. | 58446-30-3 |
|---|---|
| Product Name | Diflunisal Acyl Glucuronide |
| Molecular Formula | C19H16F2O9 |
| Molecular Weight | 426.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5-(2,4-difluorophenyl)-2-hydroxybenzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(22)10(5-7)18(28)30-19-15(25)13(23)14(24)16(29-19)17(26)27/h1-6,13-16,19,22-25H,(H,26,27)/t13-,14-,15+,16-,19-/m0/s1 |
| Standard InChIKey | HDNSISKAKJZJPR-NAHJCDBISA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
| Description | A major metabolite of diflunisal |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | diflunisal acyl glucuronide diflunisal glucuronide este |
| PubChem Compound | 173625 |
| Last Modified | Dec 23 2021 |
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